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Compound of Interest

Compound Name: 1,2-Dichloroethyl acetate

CAS No.: 10140-87-1

Cat. No.: B167441 Get Quote

1,2-Dichloroethyl acetate is a halogenated ester that, while not a household name, serves as a crucial and versatile intermediate in advanced

organic synthesis.[1] Its significance for researchers and drug development professionals lies in its bifunctional nature; the molecule incorporates two

reactive chlorine atoms and an ester functional group, providing multiple avenues for chemical modification.[2] This guide offers a comprehensive

technical overview of 1,2-dichloroethyl acetate, from its fundamental properties and synthesis to its practical applications as a building block for

complex molecules, including pharmaceutically active compounds. By understanding the causality behind its synthesis and reactivity, scientists can

better leverage this compound in the creation of novel chemical entities.

Nomenclature and Chemical Identifiers
Precise identification is paramount in scientific research. 1,2-Dichloroethyl acetate is recognized by several names and registry numbers across

various chemical databases. The authoritative IUPAC name is 1,2-dichloroethyl acetate.[2]

Identifier Value Source

IUPAC Name 1,2-dichloroethyl acetate PubChem, Benchchem[2]

CAS Number 10140-87-1 PubChem, ChemicalBook[3]

Molecular Formula C4H6Cl2O2 PubChem, Wikipedia[1]

Molecular Weight 157.0 g/mol Wikipedia[1]

Synonyms
Acetic acid, 1,2-dichloroethyl ester; Ethanol, 1,2-

dichloro-, acetate; 1,2-Dichloroethanol acetate
PubChem, Wikipedia[1]

InChI Key QRNBACUXNLBSDC-UHFFFAOYSA-N PubChem, Wikipedia[1]

Canonical SMILES CC(=O)OC(CCl)Cl PubChem, Wikipedia[1]

Physicochemical Properties
The physical and chemical characteristics of 1,2-dichloroethyl acetate dictate its handling, storage, and reaction conditions. It is a water-white liquid

with a density greater than water.[3] Its miscibility with common organic solvents like alcohol and ether, coupled with its insolubility in water, simplifies

workup procedures in organic synthesis.[3]
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Property Value Source

Appearance Water-white liquid PubChem, ChemicalBook[3]

Density ~1.3 g/cm³ at 20°C ChemicalBook[3], PubChem

Boiling Point 58-65°C at 13 mmHg ChemicalBook[3]

Melting/Freezing Point < -32°C PubChem

Flash Point 152°C (307°F) PubChem, ChemicalBook[3]

Solubility
Insoluble in water; Miscible with alcohol and ethyl

ether
PubChem, ChemicalBook[3]

Refractive Index 1.444 at 20°C PubChem

Synthesis: Controlled Electrophilic Addition
The primary and most efficient route for synthesizing 1,2-dichloroethyl acetate is through the direct chlorination of vinyl acetate.[2] This reaction is a

classic example of electrophilic addition, where the electron-rich double bond of vinyl acetate attacks a chlorine molecule.[2] The process is highly

exothermic, and precise control over reaction parameters is essential to ensure high yield and prevent hazardous runaway conditions.[2]

Experimental Protocol: Laboratory-Scale Synthesis
This protocol outlines a standard batch process for the synthesis of 1,2-dichloroethyl acetate. The core principle is the slow addition of chlorine gas

to cooled vinyl acetate to manage the reaction's exothermicity.

Materials:

Vinyl acetate

Chlorine gas

Diphenylamine (optional, as an inhibitor)

Jacketed glass reactor with mechanical stirrer, gas dispersion tube, and temperature probe

Cooling bath (e.g., ethylene glycol/water mixture)

Procedure:

Reactor Preparation: Charge the jacketed reactor with vinyl acetate. If desired, a small amount of an inhibitor like diphenylamine can be added.

Initial Cooling: Begin circulating the coolant through the reactor jacket to bring the temperature of the vinyl acetate down to between -5°C and 0°C.

[2] This low initial temperature is critical to temper the initial rate of the highly exothermic reaction upon the introduction of chlorine.

Controlled Chlorination: Start the mechanical stirrer to ensure a homogenous mixture. Begin bubbling chlorine gas through the gas dispersion tube

into the vinyl acetate at a slow, controlled rate.

Thermal Management: The rate of chlorine addition must be carefully managed to maintain the reaction temperature below a designated setpoint,

typically 15°C or 20°C.[2] This prevents the formation of undesirable byproducts, such as chloroacetaldehyde and acetyl chloride, which can occur

at higher temperatures.[2]

Monitoring Reaction Progress: The reaction can be monitored by taking aliquots and analyzing them via Nuclear Magnetic Resonance (NMR)

spectroscopy to track the disappearance of the vinyl acetate starting material.

Completion: Continue the addition of chlorine until the vinyl acetate is fully consumed. The resulting crude product is 1,2-dichloroethyl acetate.
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Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 1,2-dichloroethyl acetate.

Applications in Pharmaceutical and Chemical Synthesis
1,2-Dichloroethyl acetate's utility stems from its ability to act as a precursor to a variety of more complex molecules. The two chlorine atoms provide

reactive sites for nucleophilic substitution, making it a valuable building block.

Precursor for Heterocyclic Scaffolds
A significant application is in the synthesis of thiazole derivatives, which are important scaffolds in many pharmaceutically active molecules.[2] For

example, it is a key reagent in the production of 2-Amino-5-nitrothiazole, a compound that has been used as a veterinary antiprotozoal agent.[2][3]

Versatile Building Block for Drug Discovery
In the broader context of medicinal chemistry, 1,2-dichloroethyl acetate serves as a versatile starting material for generating diverse molecular

structures.[2] Its reactivity allows for the construction of compound libraries that can be screened for biological activity against various drug targets.[2]

Furthermore, it is used to synthesize drug impurity reference standards, which are essential for quality control during the manufacturing of

pharmaceuticals.[2]
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Application Workflow: Synthesis of Cyclic Acetals
The compound is also well-documented as an intermediate in the synthesis of 2-halomethyl-1,3-cyclic acetals.[2] This transformation highlights its

utility in creating protected functional groups, a common strategy in multi-step organic synthesis.
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Caption: Synthesis of cyclic acetals from 1,2-dichloroethyl acetate.

Safety and Handling Protocols
As with all reactive chemical intermediates, proper handling of 1,2-dichloroethyl acetate is critical. The compound presents several hazards that

must be managed through appropriate engineering controls and personal protective equipment (PPE).

Hazard Identification
The primary hazards associated with 1,2-dichloroethyl acetate are its toxicity upon inhalation and its potential to generate highly toxic phosgene gas

when heated to decomposition.[3][4] It is also an irritant to the eyes and respiratory tract and can cause skin burns or vesiculation.

Hazard Type Description Source

Inhalation Toxicity Material is toxic by inhalation. PubChem, ChemicalBook[3]

Skin/Eye Irritation
Can cause irritation and vesiculation (blistering) of

the skin.
PubChem

Fire Hazard

Combustible. Vapors may travel to an ignition

source and flash back. Containers may explode in

a fire.

ChemicalBook[3], PubChem

Decomposition
When heated to decomposition, it may emit highly

toxic fumes of phosgene.
ChemicalBook[3], PubChem

Reactivity

Reacts with strong oxidizing acids, which can be

vigorous enough to cause ignition. Also reacts with

caustic solutions, alkali metals, and nitrates.

PubChem, ChemicalBook[3]
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Recommended Handling and Storage
Handling:

All manipulations should occur within a certified chemical fume hood to avoid inhalation of vapors.[4]

Use appropriate PPE, including chemical-resistant gloves (e.g., nitrile), chemical splash goggles, and a lab coat.[4]

Avoid direct physical contact with the chemical.[4]

Ensure adequate ventilation and keep away from heat, sparks, or open flames.[4]

Storage:

Store in a cool, dry, dark, and well-ventilated area in tightly sealed containers.[3][4]

Keep away from incompatible materials such as strong oxidizers (e.g., nitrates, perchlorates), strong acids, and strong bases.[3][4]

Label the storage area clearly and secure it from untrained individuals.[4]

Conclusion
1,2-Dichloroethyl acetate is a potent synthetic intermediate whose value is defined by its dual reactivity. For drug development professionals and

synthetic chemists, it represents a strategic tool for constructing complex molecular architectures, from heterocyclic drug scaffolds to diverse

compound libraries. Its synthesis, while straightforward in principle, requires a deep understanding of reaction kinetics and thermal management for

safe and efficient execution. By adhering to rigorous safety protocols and leveraging its well-documented reactivity, researchers can continue to

unlock the potential of this versatile chemical building block.

References
1,2-Dichloroethyl acetate(10140-87-1). (n.d.). Chemical Land21. Retrieved January 25, 2026, from
[https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIYQH6KjpmVuOoNGIo0VBO2jhlCfaV51buGgy_FfvEt5c99QJPWhRUotQgcj1gGCgkQYpsT5kYmLRkQXiE191kNd9srLnlJ1YIkIxwumLl
sKbK5a8fkEPFKfr0aXga0lwkdyUH8Np9wtEavmvFWU=]
PubChem. (n.d.). 1,2-Dichloroethyl acetate. National Center for Biotechnology Information. Retrieved January 25, 2026, from
[https://pubchem.ncbi.nlm.nih.
Benchchem. (n.d.). 1,2-Dichloroethyl acetate. Retrieved January 25, 2026, from [https://www.benchchem.com/product/b1210297]
ChemicalBook. (2024). 1,2-Dichloroethyl acetate. Retrieved January 25, 2026, from
[https://www.chemicalbook.com/ProductChemicalPropertiesCB5381835_EN.htm]
Wikipedia. (2021, April 14). 1,2-Dichloroethyl acetate. Retrieved January 25, 2026, from [https://en.wikipedia.
James, M. O., Jahn, S. C., & Stacpoole, P. W. (2017). Therapeutic applications of dichloroacetate and the role of glutathione transferase zeta-1.
Pharmacology & therapeutics, 170, 166–177. [https://doi.org/10.1016/j.pharmthera.2016.10.018]
ChemicalBook. (n.d.). 1,2-Dichloroethyl acetate synthesis. Retrieved January 25, 2026, from [https://www.chemicalbook.com/synthesis/10140-87
1.htm]
Echemi. (n.d.). Buy 1,2-Dichloroethyl acetate from GIHI CHEMICALS CO.,LIMITED. Retrieved January 25, 2026, from [https://www.echemi.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support

Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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